[(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine

• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C9H17N3O/c1-8-9(7-11-12(8)2)6-10-4-5-13-3/h7,10H,4-6H2,1-3H3
• InChI Key: KOJHFFOSJJUTLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCCOC
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol

Description

“(1,5-dimethyl-1H-pyrazol-4-yl)methylamine” is a compound with the IUPAC name 1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. It has a molecular weight of 191.24. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N5/c1-7-8(3-11-13(7)2)5-14-6-9(10)4-12-14/h3-4,6H,5,10H2,1-2H3. This indicates that the compound contains 9 carbon atoms, 13 hydrogen atoms, and 5 nitrogen atoms.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 191.24. The InChI code for this compound is 1S/C9H13N5/c1-7-8(3-11-13(7)2)5-14-6-9(10)4-12-14/h3-4,6H,5,10H2,1-2H3.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

This compound has been studied for its potential in treating tropical diseases such as leishmaniasis and malaria. . These findings are crucial as they offer a pathway to developing new treatments for diseases that affect millions worldwide.

Antibacterial and Antitubercular Properties

. The results suggest that these derivatives could serve as a basis for new antibiotics, addressing the growing concern of antibiotic resistance.

Catalytic Activity in Organic Reactions

The compound has been utilized in the synthesis of pyrazole-based ligands . . This application is significant for industrial processes that require efficient and selective oxidation reactions.

Pharmacological Effects

In pharmacology, the compound’s derivatives have been recognized for their diverse pharmacological effects. .

Materials Science Applications

The compound has been involved in the development of energetic materials . . This research is vital for both military and civilian applications, where stable and efficient energetic materials are needed.

Environmental Science Implications

. These processes are important for understanding and enhancing bioremediation techniques, which use living organisms to clean up contaminated environments.

Future Directions

The future directions for this compound could involve further exploration of its potential applications. Given the properties of similar pyrazole-based compounds, it could be investigated for its potential use in catalytic processes, as well as its potential biological activities.